Cas no 79313-22-7 (1-ethyldibenzo[b,d]thiophene)

1-ethyldibenzo[b,d]thiophene structure
1-ethyldibenzo[b,d]thiophene structure
Product Name:1-ethyldibenzo[b,d]thiophene
CAS No:79313-22-7
MF:C14H12S
MW:212.310082435608
CID:1799908
PubChem ID:3034805
Update Time:2025-04-21

1-ethyldibenzo[b,d]thiophene Chemical and Physical Properties

Names and Identifiers

    • 1-ethyldibenzo[b,d]thiophene
    • Ethyldibenzothiophene
    • DTXSID301000387
    • IEFPJOMUXITDSC-UHFFFAOYSA-N
    • Dibenzothiophene, 1-ethyl
    • 79313-22-7
    • SCHEMBL508145
    • Dibenzothiophene, ethyl-
    • Inchi: 1S/C14H12S/c1-2-10-6-5-9-13-14(10)11-7-3-4-8-12(11)15-13/h3-9H,2H2,1H3
    • InChI Key: IEFPJOMUXITDSC-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C2=C1C=CC=C2CC

Computed Properties

  • Exact Mass: 212.06597156g/mol
  • Monoisotopic Mass: 212.06597156g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 28.2Ų
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